Cas no 875161-86-7 (2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 875161-86-7
• MF: C₁₆H₁₂Cl₂N₂O₄
• MW: 367.183482170105
• CID: 5932320
• PubChem ID: 8899088
• Update Time: 2025-06-07

2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-oxo-2-[(2-phenylacetyl)amino]ethyl] 3,6-dichloropyridine-2-carboxylate
• 875161-86-7
• Z16551500
• 2-oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate
• EN300-26597090
• AKOS001208761
• 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C16H12Cl2N2O4/c17-11-6-7-12(18)19-15(11)16(23)24-9-14(22)20-13(21)8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,20,21,22)
• InChI Key： AMBWFLJOUARBRZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC(CC1C=CC=CC=1)=O)=O)Cl

Computed Properties

• Exact Mass: 366.0174123g/mol
• Monoisotopic Mass: 366.0174123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate

Introduction to 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 875161-86-7) in Modern Chemical and Pharmaceutical Research

2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate, identified by the CAS number 875161-86-7, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly its dual amide functionality and halogenated pyridine core, make it a promising candidate for further exploration in drug discovery and material science.

The chemical structure of 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate encompasses several key functional groups that contribute to its unique reactivity and potential utility. The presence of a carbonyl group at the 2-position of the pyridine ring, coupled with a chloro substituent at both the 3rd and 6th positions, introduces electrophilic centers that can participate in various chemical transformations. Additionally, the amide linkage connecting the phenylacetyl moiety to the ethyl chain enhances its solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for therapeutic applications. The 3,6-dichloropyridine core is particularly intriguing due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that halogenated pyridines can serve as effective scaffolds for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The 2-Oxo-2-(2-phenylacetamido)ethyl side chain further enriches the pharmacophoric properties of this compound by introducing additional hydrogen bonding opportunities and steric constraints that can fine-tune binding affinity.

One of the most compelling aspects of CAS No. 875161-86-7 is its potential as a precursor in synthesizing more complex bioactive molecules. Researchers have leveraged its structural motifs to develop derivatives with enhanced pharmacological profiles. For example, modifications at the phenylacetyl group have been explored to improve metabolic stability and target specificity. Such structural manipulations are emblematic of the modern pharmaceutical approach—where rational design principles are applied to optimize drug-like properties.

The versatility of 2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate extends beyond medicinal chemistry into materials science. Its ability to form stable complexes with metal ions has been investigated for applications in catalysis and sensing technologies. Moreover, the compound’s photophysical properties make it a candidate for optoelectronic materials, where precise control over molecular architecture is essential for achieving desired electronic characteristics.

Recent advancements in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular modeling studies have revealed insights into how subtle changes in its structure can influence its interactions with biological targets. These predictions are now being validated through experimental work, underscoring the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists.

The synthesis of CAS No. 875161-86-7 presents an intriguing challenge due to its complex framework. However, modern synthetic methodologies have made significant strides in streamlining these processes. Transition-metal-catalyzed reactions, for instance, have enabled efficient construction of key intermediates while maintaining high selectivity. Such innovations not only reduce production costs but also minimize environmental impact—a critical consideration in today’s sustainable chemistry landscape.

In conclusion,2-Oxo-2-(2-phenylacetamido)ethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 875161-86-7) represents a fascinating compound with broad applications across multiple scientific domains. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to uncover new functionalities and synthetic pathways，this molecule is poised to remain at the forefront of chemical innovation.